Cas no 1936164-61-2 ((2-aminoethyl)imino(ethyl)methyl-lambda6-sulfanone)

• Product Name: (2-aminoethyl)imino(ethyl)methyl-lambda6-sulfanone
• CAS No: 1936164-61-2
• MF: C₅H₁₄N₂OS
• MW: 150.242459774017
• MDL: MFCD32647863
• CID: 5616813
• PubChem ID: 131002982
• Update Time: 2025-07-15

(2-aminoethyl)imino(ethyl)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• 1936164-61-2
• EN300-3154219
• [(2-aminoethyl)imino](ethyl)methyl-lambda6-sulfanone
• (2-aminoethyl)imino(ethyl)methyl-lambda6-sulfanone

• MDL： MFCD32647863
• Inchi： 1S/C5H14N2OS/c1-3-9(2,8)7-5-4-6/h3-6H2,1-2H3
• InChI Key： QFPMLBACGWDYHS-UHFFFAOYSA-N
• SMILES： S(C)(CC)(=NCCN)=O

Computed Properties

• Exact Mass: 150.08268425g/mol
• Monoisotopic Mass: 150.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.8Ų

Additional information on (2-aminoethyl)imino(ethyl)methyl-lambda6-sulfanone

Comprehensive Overview of (2-aminoethyl)imino(ethyl)methyl-lambda6-sulfanone (CAS No. 1936164-61-2)

(2-aminoethyl)imino(ethyl)methyl-lambda6-sulfanone (CAS No. 1936164-61-2) is a specialized organosulfur compound with a unique lambda6-sulfanone structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, material science, and biochemical research. The presence of both aminoethyl and iminoethyl functional groups in its molecular framework makes it a versatile building block for synthesizing more complex molecules. Researchers are particularly interested in its sulfur-nitrogen bonding characteristics, which contribute to its stability and reactivity under various conditions.

In the context of current scientific trends, (2-aminoethyl)imino(ethyl)methyl-lambda6-sulfanone aligns with the growing demand for sustainable chemistry and green synthesis methods. Its potential role in catalysis and ligand design has been explored in several studies, particularly in the development of metal-organic frameworks (MOFs) and coordination polymers. The compound's lambda6-sulfur center is a focal point for investigations into oxidation-reduction processes, which are critical for advancements in energy storage and battery technology.

From a structural perspective, CAS No. 1936164-61-2 exhibits a hybrid geometry that combines features of both sulfoxides and sulfones. This duality allows it to participate in diverse chemical reactions, including nucleophilic substitutions and electrophilic additions. Its aminoethyl moiety further enhances its utility as a precursor for peptide mimetics and bioactive molecules, making it relevant to drug discovery pipelines. Recent publications have highlighted its compatibility with click chemistry protocols, which are widely used in bioconjugation and proteomics.

The synthetic accessibility of (2-aminoethyl)imino(ethyl)methyl-lambda6-sulfanone has also been a topic of discussion in academic forums and industrial R&D circles. Optimized protocols for its preparation often involve microwave-assisted synthesis or flow chemistry techniques, which reduce reaction times and improve yields. These methods align with the broader shift toward process intensification in chemical manufacturing. Additionally, the compound's solubility profile in both polar and non-polar solvents makes it adaptable to various formulation strategies.

In the realm of analytical chemistry, CAS No. 1936164-61-2 has been characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies confirm its molecular integrity and provide insights into its conformational dynamics. The compound's thermal stability and decomposition pathways have also been investigated, revealing its suitability for high-temperature applications in polymer chemistry.

Looking ahead, (2-aminoethyl)imino(ethyl)methyl-lambda6-sulfanone is poised to play a pivotal role in emerging fields like nanotechnology and molecular electronics. Its ability to form self-assembled monolayers (SAMs) on metal surfaces has implications for sensor development and surface modification. Furthermore, its chiral properties are being explored for asymmetric synthesis, a key area in enantioselective catalysis.

To address common queries from the scientific community, it's worth noting that CAS No. 1936164-61-2 is commercially available through specialized chemical suppliers, though its purity grades and custom synthesis options may vary. Researchers frequently search for safety data sheets (SDS), handling precautions, and storage recommendations for this compound, underscoring the importance of proper laboratory practices when working with specialty chemicals.